Cas no 13877-99-1 (Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester)

• Product Name: Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester
• CAS No: 13877-99-1
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 204574
• PubChem ID: 71863
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 1-phenyl-, 2-[2-(dimethylamino)ethoxy]ethyl ester
• 2-(2-(Dimethylamino)ethoxy)ethyl 1-phenylcyclopentanecarboxylate
• 2-(2-Dimethylaminoethoxy)ethanol-1-phenyl-cyclopentylcarboxylate
• 2-[2-(dimethylamino)ethoxy]ethyl 1-phenylcyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 1-phenyl-, 2-(2-(dimethylamino)ethoxy) ethyl ester
• Minepentate
• Minepentato
• Minepentato [INN-Spanish]
• Minepentatum [INN-Latin]
• UCB 1549
• UCB-1549
• 1-Phenylcyclopentanecarboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester
• 1-Phenyl-1-cyclopentanecarboxylic acid 2-[2-(dimethylamino)ethoxy]ethyl ester
• Minepentatum
• 2-[2-(dimethylamino)ethoxy]ethyl 1-phenylcyclopentane-1-carboxylate
• UNII-2ZBF31C62F
• CHEMBL2105230
• MINEPENTATE [INN]
• SCHEMBL2111590
• 2ZBF31C62F
• 13877-99-1
• Minepentate [INN:BAN]
• Q27255855
• DTXSID80160777
• NS00126812

• Inchi： 1S/C18H27NO3/c1-19(2)12-13-21-14-15-22-17(20)18(10-6-7-11-18)16-8-4-3-5-9-16/h3-5,8-9H,6-7,10-15H2,1-2H3
• InChI Key： XZUULFZXNSIACY-UHFFFAOYSA-N
• SMILES： O(CCOCCN(C)C)C(C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 305.199
• Monoisotopic Mass: 305.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.1037 (rough estimate)
• Boiling Point: 446.13°C (rough estimate)
• Flash Point: 200.8°C
• Refractive Index: 1.5100 (estimate)